Cas no 1448048-20-1 (methyl 7-(4-methoxy-3,5-dimethylbenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-(4-methoxy-3,5-dimethylbenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1448048-20-1
• MF: C₂₀H₂₄N₂O₅S
• MW: 404.479964256287
• CID: 6273274
• PubChem ID: 71779330
• Update Time: 2025-06-08

methyl 7-(4-methoxy-3,5-dimethylbenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(4-methoxy-3,5-dimethylbenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• F2417-0764
• 1448048-20-1
• AKOS024647527
• methyl 7-(4-methoxy-3,5-dimethylphenylsulfonamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• methyl 7-[(4-methoxy-3,5-dimethylphenyl)sulfonylamino]-3,4-dihydro-1H-isoquinoline-2-carboxylate

• Inchi： 1S/C20H24N2O5S/c1-13-9-18(10-14(2)19(13)26-3)28(24,25)21-17-6-5-15-7-8-22(20(23)27-4)12-16(15)11-17/h5-6,9-11,21H,7-8,12H2,1-4H3
• InChI Key： QKGWVNFCWFEOMI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(=C(C)C=1)OC)(NC1C=CC2=C(C=1)CN(C(=O)OC)CC2)(=O)=O

Computed Properties

• Exact Mass: 404.14059304g/mol
• Monoisotopic Mass: 404.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.3Ų

Additional information on methyl 7-(4-methoxy-3,5-dimethylbenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Comprehensive Overview of Methyl 7-(4-Methoxy-3,5-dimethylbenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448048-20-1)

The compound methyl 7-(4-methoxy-3,5-dimethylbenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, identified by its CAS No. 1448048-20-1, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique structural framework, combining a tetrahydroisoquinoline core with a methoxy-dimethylbenzenesulfonamido substituent. Its intricate design makes it a subject of interest for researchers exploring novel drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The methyl 7-(4-methoxy-3,5-dimethylbenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate stands out for its potential applications in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. GPCRs are implicated in numerous physiological processes, and modulating their activity can lead to breakthroughs in treating conditions like neurodegenerative diseases and chronic pain. This aligns with current trends in precision medicine, where tailored therapies are developed to address specific molecular pathways.

The synthesis of this compound involves multi-step organic reactions, emphasizing the importance of regioselective functionalization and sulfonamide coupling. Researchers often inquire about its solubility, stability, and bioavailability, which are critical for its practical application. Studies suggest that the methoxy and methyl groups enhance its lipophilicity, potentially improving membrane permeability—a key factor in blood-brain barrier (BBB) penetration. This property is particularly relevant for CNS drug development, a rapidly growing sector in the pharmaceutical industry.

Another area of interest is the compound's potential role in cancer research. Sulfonamides are known to exhibit anti-angiogenic and anti-proliferative effects, and this derivative's structural complexity may offer unique mechanisms of action. For instance, its tetrahydroisoquinoline moiety could interact with DNA topoisomerases, enzymes frequently targeted in oncology. This aligns with the increasing focus on small-molecule inhibitors as alternatives to traditional chemotherapy.

From a technical perspective, the compound's CAS No. 1448048-20-1 serves as a unique identifier in databases like PubChem and Reaxys, facilitating global collaboration among researchers. Its IUPAC name and molecular formula are frequently searched terms, reflecting the need for accurate chemical data in high-throughput screening (HTS) and computational chemistry. Additionally, its potential as a building block for more complex molecules underscores its value in combinatorial chemistry.

Environmental and green chemistry considerations are also pertinent. The compound's synthesis can be optimized using catalytic methods to reduce waste, aligning with the Principles of Green Chemistry. This aspect resonates with the growing emphasis on sustainable drug development, a priority for both academia and industry.

In summary, methyl 7-(4-methoxy-3,5-dimethylbenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448048-20-1) represents a promising candidate for diverse therapeutic applications. Its structural features and functional groups make it a versatile tool for researchers addressing unmet medical needs, from neurological disorders to oncology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and molecular pharmacology.